Cas no 62506-56-3 (Phenol, 4-sec-hexyl-2,6-dinitro-)
62506-56-3 structure
Product Name:Phenol, 4-sec-hexyl-2,6-dinitro-
CAS No:62506-56-3
MF:C12H16N2O5
MW:268.265843391418
CID:442387
PubChem ID:14647392
Update Time:2025-04-19
Phenol, 4-sec-hexyl-2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 4-sec-hexyl-2,6-dinitro-
- 4-hexan-2-yl-2,6-dinitrophenol
- 4-(HEXAN-2-YL)-2,6-DINITROPHENOL
- DTXSID30562585
- 62506-56-3
-
- Inchi: 1S/C12H16N2O5/c1-3-4-5-8(2)9-6-10(13(16)17)12(15)11(7-9)14(18)19/h6-8,15H,3-5H2,1-2H3
- InChI Key: BDRJBMHXLCCUQN-UHFFFAOYSA-N
- SMILES: OC1=C(C=C(C=C1[N+](=O)[O-])C(C)CCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 268.10598
- Monoisotopic Mass: 268.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 106.51
Phenol, 4-sec-hexyl-2,6-dinitro- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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